Cas no 4751-59-1 (4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one)

4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one structure
4751-59-1 structure
Product name:4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one
CAS No:4751-59-1
MF:C8H9NOS
MW:167.22816
CID:1518151
PubChem ID:12376837

4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-Thieno[3,2-c]azepin-4-one, 5,6,7,8-tetrahydro-
    • 5,6,7,8-tetrahydro-thieno[3,2-c]azepin-4-one
    • 5,6,7,8-tetrahydrothieno[3,2-c]azepin-4-one
    • SCHEMBL8195075
    • 4751-59-1
    • AKOS023410956
    • Z1065583280
    • 4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
    • 5,6,7,8-Tetrahydro-4H-thieno[3,2-c]azepin-4-one
    • EN300-66574
    • CS-0143993
    • 4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one
    • Inchi： InChI=1S/C8H9NOS/c10-8-6-3-5-11-7(6)2-1-4-9-8/h3,5H,1-2,4H2,(H,9,10)
    • InChI Key： LKCFTLHJKOWHBT-UHFFFAOYSA-N
    • SMILES： C1CC2=C(C=CS2)C(=O)NC1

Computed Properties

  • Exact Mass: 167.04057
  • Monoisotopic Mass: 167.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 57.3Ų

Experimental Properties

  • PSA: 29.1

4H,5H,6H,7H,8H-thieno3,2-cazepin-4-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-66574-0.25g
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
 4751-59-1 95%
0.25g
 $383.0 2023-05-26
Enamine
EN300-66574-5.0g
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
 4751-59-1 95%
5g
 $2235.0 2023-05-26
A2B Chem LLC
AV58892-5g
4H,5H,6H,7H,8H-Thieno[3,2-c]azepin-4-one
 4751-59-1 95%
5g
 $2388.00 2024-04-20
1PlusChem
1P01AAFG-250mg
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
 4751-59-1 95%
250mg
 $536.00 2024-05-01
A2B Chem LLC
AV58892-10g
4H,5H,6H,7H,8H-Thieno[3,2-c]azepin-4-one
 4751-59-1 95%
10g
 $3525.00 2024-04-20
A2B Chem LLC
AV58892-50mg
4H,5H,6H,7H,8H-Thieno[3,2-c]azepin-4-one
 4751-59-1 95%
50mg
 $224.00 2024-04-20
A2B Chem LLC
AV58892-100mg
4H,5H,6H,7H,8H-Thieno[3,2-c]azepin-4-one
 4751-59-1 95%
100mg
 $318.00 2024-04-20
Enamine
EN300-66574-0.5g
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
 4751-59-1 95%
0.5g
 $601.0 2023-05-26
Enamine
EN300-66574-1.0g
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
 4751-59-1 95%
1g
 $770.0 2023-05-26
TRC
H326120-10mg
4H,5H,6H,7H,8H-thieno[3,2-c]azepin-4-one
 4751-59-1
10mg
 $ 50.00 2022-06-04

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